Cas no 898445-31-3 (N-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-methylphenyl)methylethanediamide)

• Product Name: N-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-methylphenyl)methylethanediamide
• CAS No: 898445-31-3
• MF: C₂₃H₂₈FN₃O₄S
• MW: 461.549528121948
• CID: 6057302
• PubChem ID: 18574361
• Update Time: 2025-07-17

N-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-methylphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-methylphenyl)methylethanediamide
• N-[2-[1-(4-fluorophenyl)sulfonylpiperidin-2-yl]ethyl]-N'-[(2-methylphenyl)methyl]oxamide
• N-{2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]ethyl}-N'-[(2-methylphenyl)methyl]ethanediamide
• AKOS024660999
• F2571-0145
• 898445-31-3
• N1-(2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(2-methylbenzyl)oxalamide

• Inchi： 1S/C23H28FN3O4S/c1-17-6-2-3-7-18(17)16-26-23(29)22(28)25-14-13-20-8-4-5-15-27(20)32(30,31)21-11-9-19(24)10-12-21/h2-3,6-7,9-12,20H,4-5,8,13-16H2,1H3,(H,25,28)(H,26,29)
• InChI Key： HGQPBFMIAONFOI-UHFFFAOYSA-N
• SMILES： C(NCCC1CCCCN1S(C1=CC=C(F)C=C1)(=O)=O)(=O)C(NCC1=CC=CC=C1C)=O

Computed Properties

• Exact Mass: 461.17845572g/mol
• Monoisotopic Mass: 461.17845572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 104Ų

Additional information on N-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-methylphenyl)methylethanediamide

Comprehensive Overview of N-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-methylphenyl)methylethanediamide (CAS No. 898445-31-3)

The compound N-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-methylphenyl)methylethanediamide, identified by its CAS No. 898445-31-3, is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a piperidine core, a 4-fluorobenzenesulfonyl group, and a methylethanediamide moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, given its unique structural attributes.

In recent years, the demand for novel sulfonyl-containing compounds has surged, driven by their versatility in medicinal chemistry. The inclusion of a fluorobenzene group in this molecule enhances its metabolic stability and binding affinity, making it a promising candidate for further study. The 2-methylphenyl segment further contributes to its lipophilicity, which is crucial for membrane permeability and bioavailability. These characteristics align with current trends in drug design, where researchers prioritize molecules with optimized pharmacokinetic properties.

The synthesis of CAS No. 898445-31-3 involves multi-step organic reactions, including sulfonylation and amide coupling, which are well-documented in modern synthetic chemistry literature. Its structural complexity underscores the importance of advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, for characterization. This compound's potential as a biological probe or therapeutic agent is supported by its interaction with various protein targets, as suggested by computational docking studies.

From an industrial perspective, N-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-methylphenyl)methylethanediamide represents a valuable intermediate in the synthesis of more complex molecules. Its piperidine-2-ylethyl scaffold is a common motif in many FDA-approved drugs, highlighting its relevance in modern pharmacology. The compound's stability under physiological conditions further enhances its appeal for in vitro and in vivo studies, addressing the growing need for reliable research tools in academia and industry.

As the scientific community continues to explore fluorinated sulfonamides and their derivatives, CAS No. 898445-31-3 stands out due to its balanced physicochemical properties. Its potential applications extend beyond traditional drug development, including roles in chemical biology and diagnostic imaging. With increasing interest in personalized medicine, this compound could play a pivotal role in designing targeted therapies for complex diseases, meeting the demands of contemporary healthcare challenges.

In conclusion, N-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-methylphenyl)methylethanediamide is a multifaceted molecule with broad implications for scientific and medical advancements. Its unique structural features and functional groups position it as a key player in the ongoing evolution of bioactive compounds. As research progresses, this compound is likely to gain further attention for its potential contributions to innovative therapeutic solutions.